Cas no 154810-58-9 (1H-Indole-3-carboxaldehyde,4,5-dimethoxy-)

• Product Name: 1H-Indole-3-carboxaldehyde,4,5-dimethoxy-
• CAS No: 154810-58-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 106732
• PubChem ID: 11148412
• Update Time: 2025-04-18

1H-Indole-3-carboxaldehyde,4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,4,5-dimethoxy-
• 4,5-DIMETHOXY-1H-INDOLE-3-CARBALDEHYDE
• 1H-Indole-3-carboxaldehyde,4,5-dimethoxy
• 4,5-dimethoxyindole-3-carbaldehyde
• 4,5-Dimethoxyindole-3-carboxaldehyde
• LTXRTAZYJSKWKT-UHFFFAOYSA-N
• F70631
• DTXSID20456909
• SCHEMBL3230533
• 154810-58-9

• Inchi： 1S/C11H11NO3/c1-14-9-4-3-8-10(11(9)15-2)7(6-13)5-12-8/h3-6,12H,1-2H3
• InChI Key： LTXRTAZYJSKWKT-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2=C1C(C=O)=CN2)OC

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 51.32000
• LogP: 1.99760